NDSB-195

Description

NDSB-195, also known as Dimethylethylammonium Propane Sulfonate, is a non-detergent sulfobetaine widely utilized in life science research . Hopax Fine Chemicals identifies NDSB-195 as an additive for protein preparations . It is valued for its ability to prevent protein aggregation and facilitate the renaturation of chemically and thermally denatured proteins . Its zwitterionic nature across a broad pH range, ease of removal via dialysis, and lack of significant absorption in the near UV range make it a versatile biochemical reagent .

NDSB-195 is used in various applications, including protein purification, separation, and solubilization . Research indicates that NDSB-195 enhances the dynamics of the β4-α2 loop of ubiquitin, contributing to its protein-stabilizing effects . It has also demonstrated effectiveness in suppressing the oligomerization of problematic compounds, making it useful in both biochemical and pharmaceutical contexts . Moreover, NDSB-195 is employed in preparing and crystallizing protein samples for X-ray diffraction analysis .

The NDSB family includes other similar compounds like NDSB-201, NDSB-211, and NDSB-221, which are also used in protein research . These compounds share similar applications, such as protein purification, separation, and solubilization, and are easily removed by dialysis . They have found use in nuclear protein recovery, precipitation reduction in IEF (isoelectric focusing), and membrane-bound protease purification .

• CAS No.: 160255-06-1
• Product Name: NDSB-195
• Molecular Formula: C7H17NO3S
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 3-[ethyl(dimethyl)azaniumyl]propane-1-sulfonate
• Standard InChI: InChI=1S/C7H17NO3S/c1-4-8(2,3)6-5-7-12(9,10)11/h4-7H2,1-3H3
• Standard InChIKey: NNCRHRDBFDCWPA-UHFFFAOYSA-N
• SMILES: CC[N+](C)(C)CCCS(=O)(=O)[O-]
• Canonical SMILES: CC[N+](C)(C)CCCS(=O)(=O)[O-]
• Synonyms: NDSB195; N-Ethyl-N,N-dimethyl-3-sulfo-1-propanaminium Inner Salt
• PubChem Compound: 5221296
• Last Modified: Sep 14 2023